![molecular formula C18H18N4O2S B2457327 1-(3-(4-(phenoxymethyl)-1H-1,2,3-triazol-1-yl)azetidin-1-yl)-2-(thiophen-3-yl)ethanone CAS No. 2034543-88-7](/img/structure/B2457327.png)
1-(3-(4-(phenoxymethyl)-1H-1,2,3-triazol-1-yl)azetidin-1-yl)-2-(thiophen-3-yl)ethanone
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Description
1-(3-(4-(phenoxymethyl)-1H-1,2,3-triazol-1-yl)azetidin-1-yl)-2-(thiophen-3-yl)ethanone is a useful research compound. Its molecular formula is C18H18N4O2S and its molecular weight is 354.43. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Applications
The synthesis of derivatives similar to the specified compound often targets the development of new pharmacologically active molecules. These derivatives are investigated for various biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. For instance, derivatives of thiazolidinone, a core similar to the specified compound, have been synthesized for their potential as non-steroidal anti-inflammatory drugs (NSAIDs). These compounds demonstrated significant anti-exudative activity, highlighting their potential in the development of new therapeutic agents (Golota et al., 2015).
Anticancer and Antioxidant Potential
Research into compounds with structural features similar to 1-(3-(4-(phenoxymethyl)-1H-1,2,3-triazol-1-yl)azetidin-1-yl)-2-(thiophen-3-yl)ethanone includes studies on their antioxidant and anticancer activities. Certain derivatives have shown to possess antioxidant activity higher than that of ascorbic acid and exhibit selective cytotoxicity against cancer cell lines, such as glioblastoma U-87 and triple-negative breast cancer MDA-MB-231, suggesting their utility in cancer therapy (Tumosienė et al., 2020).
Structural and Chemical Characterization
The chemical and structural characterization of related compounds involves various spectroscopic and analytical techniques, confirming the potential of such compounds in scientific research. These studies provide valuable insights into the physicochemical properties and the conformation of molecules, which are crucial for understanding their biological activities and interactions with biological targets.
Antimicrobial Effects
The antimicrobial properties of triazole derivatives, which share a core structure with the specified compound, have been explored, revealing that certain derivatives exhibit broad-spectrum antibacterial activity against various strains. This suggests their potential utility in addressing antibiotic resistance and developing new antimicrobial agents (Pervaram et al., 2017).
Properties
IUPAC Name |
1-[3-[4-(phenoxymethyl)triazol-1-yl]azetidin-1-yl]-2-thiophen-3-ylethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18N4O2S/c23-18(8-14-6-7-25-13-14)21-10-16(11-21)22-9-15(19-20-22)12-24-17-4-2-1-3-5-17/h1-7,9,13,16H,8,10-12H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QNAVMHWEWMFUIM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1C(=O)CC2=CSC=C2)N3C=C(N=N3)COC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
354.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.